Cas no 2172205-95-5 (3-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylpiperazin-1-yl}propanoic acid)

• Product Name: 3-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylpiperazin-1-yl}propanoic acid
• CAS No: 2172205-95-5
• MF: C₂₇H₃₃N₃O₅
• MW: 479.568027257919
• CID: 6384110
• PubChem ID: 165550886
• Update Time: 2025-05-25

3-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylpiperazin-1-yl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylpiperazin-1-yl}propanoic acid
• 3-{4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanoyl]piperazin-1-yl}propanoic acid
• 2172205-95-5
• EN300-1483349

• Inchi： 1S/C27H33N3O5/c1-19(16-25(31)30-14-12-29(13-15-30)11-10-26(32)33)17-28-27(34)35-18-24-22-8-4-2-6-20(22)21-7-3-5-9-23(21)24/h2-9,19,24H,10-18H2,1H3,(H,28,34)(H,32,33)
• InChI Key： MCKUFAIWTPMDMP-UHFFFAOYSA-N
• SMILES： O(C(NCC(C)CC(N1CCN(CCC(=O)O)CC1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 479.24202116g/mol
• Monoisotopic Mass: 479.24202116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 716
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 99.2Ų

Additional information on 3-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylpiperazin-1-yl}propanoic acid

Research Briefing on 3-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylpiperazin-1-yl}propanoic acid (CAS: 2172205-95-5)

In recent years, the compound 3-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylpiperazin-1-yl}propanoic acid (CAS: 2172205-95-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been explored for its potential applications in drug discovery, particularly in the development of peptide-based therapeutics and targeted drug delivery systems. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the piperazine moiety makes it a versatile intermediate in solid-phase peptide synthesis (SPPS) and other bioconjugation strategies.

Recent studies have focused on the synthesis and optimization of 3-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylpiperazin-1-yl}propanoic acid to enhance its stability and reactivity. A 2023 publication in the Journal of Medicinal Chemistry reported a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The study highlighted the compound's role as a key building block for the development of peptide-drug conjugates (PDCs), which are increasingly being investigated for their ability to selectively deliver cytotoxic agents to cancer cells.

In addition to its synthetic utility, 3-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylpiperazin-1-yl}propanoic acid has been evaluated for its biological activity. Preliminary in vitro studies suggest that derivatives of this compound exhibit moderate inhibitory effects on certain enzymatic targets, such as proteases involved in tumor progression. However, further research is needed to fully elucidate its mechanism of action and therapeutic potential. A collaborative study between academic and industrial researchers, published in Bioorganic & Medicinal Chemistry Letters, explored the structure-activity relationship (SAR) of this compound, identifying key modifications that could enhance its bioactivity.

The pharmaceutical industry has also shown interest in 3-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylpiperazin-1-yl}propanoic acid as a potential candidate for drug formulation. Its compatibility with various drug delivery systems, including nanoparticles and liposomes, has been investigated in recent preclinical trials. A 2024 report from a leading biotech company indicated that the compound's physicochemical properties make it suitable for use in controlled-release formulations, potentially improving the pharmacokinetic profiles of peptide-based drugs.

Despite these advancements, challenges remain in the clinical translation of 3-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylpiperazin-1-yl}propanoic acid. Issues such as metabolic stability, bioavailability, and potential off-target effects need to be addressed through rigorous preclinical testing. Ongoing research aims to optimize the compound's properties and explore its applications in other therapeutic areas, such as antimicrobial and anti-inflammatory agents.

In conclusion, 3-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylpiperazin-1-yl}propanoic acid (CAS: 2172205-95-5) represents a promising tool in chemical biology and drug development. Its versatility as a synthetic intermediate and potential biological activity make it a valuable subject of ongoing research. Future studies will likely focus on refining its synthesis, expanding its applications, and advancing it toward clinical evaluation.